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Compound of Interest

Compound Name: Withaphysalin C

Cat. No.: B3427222

For Researchers, Scientists, and Drug Development Professionals

Introduction

Withaphysalin C is a naturally occurring steroidal lactone belonging to the withanolide class,
isolated from plants of the Physalis genus.[1] Withanolides have garnered significant interest in
drug development due to their diverse biological activities, including anti-inflammatory, and
immunomodulatory properties. Accurate and consistent preparation of Withaphysalin C stock
solutions is fundamental for reliable and reproducible results in cell-based assays. This
document provides detailed application notes and protocols for the preparation, storage, and
use of Withaphysalin C stock solutions in cell culture applications.

Physicochemical Properties of Withaphysalin C

A comprehensive understanding of the physicochemical properties of Withaphysalin C is
essential for proper handling and solution preparation.
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Property Value Source(s)
Molecular Formula C2sH3607

Molecular Weight 484.6 g/mol

Appearance Crystalline solid [2]

Soluble in Dimethyl Sulfoxide

Solubility (DMSO)

Recommended Solvents and Storage
Solvent Selection

Due to its hydrophobic nature, Withaphysalin C is sparingly soluble in aqueous solutions.
Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock solutions for cell
culture applications. It is a polar aprotic solvent that can dissolve a wide range of organic
compounds and is miscible with water and cell culture media at low concentrations.[3]

Storage Conditions

Proper storage is critical to maintain the stability and biological activity of Withaphysalin C.
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Storage ]
Form Duration Notes
Temperature
Store in a tightly
) sealed container,
Solid Powder -20°C Up to several years ]
protected from light
and moisture.
Aliquot into single-use
_ vials to avoid repeated
DMSO Stock Solution -20°C Up to 1 month

freeze-thaw cycles.
Protect from light.[4]

For longer-term

storage, -80°C is
DMSO Stock Solution -80°C Up to 6 months recommended. Aliquot

to avoid freeze-thaw

cycles.

Note: While many compounds are stable in DMSO for extended periods, it is best practice to
prepare fresh stock solutions regularly and monitor for any signs of precipitation or
degradation. Studies have shown that many compounds in DMSO are stable for extended
periods, but water content can be a factor in degradation.[5][6]

Experimental Protocols
Preparation of a 10 mM Withaphysalin C Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for in vitro studies.

Materials:
o Withaphysalin C powder

e Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)
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Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Laminar flow hood or biosafety cabinet
Procedure:
o Calculation:

o Determine the mass of Withaphysalin C required. For a 10 mM stock solution in 1 mL of
DMSO:

» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
= Mass (mg) = 0.010 mol/L x 0.001 L x 484.6 g/mol x 1000 mg/g = 4.846 mg
» Weighing:

o Under a laminar flow hood, carefully weigh out 4.846 mg of Withaphysalin C powder on a
calibrated analytical balance.

 Dissolution:
o Transfer the weighed powder into a sterile amber microcentrifuge tube.
o Add 1 mL of anhydrous, cell culture grade DMSO to the tube.

o Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle
warming in a 37°C water bath can be used to aid dissolution if necessary.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use sterile amber
cryovials (e.g., 20 pL or 50 pL aliquots). This minimizes the number of freeze-thaw cycles.
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o Label the vials clearly with the compound name, concentration, date of preparation, and
solvent.

o Store the aliquots at -20°C or -80°C, protected from light.

Preparation of Working Solutions for Cell Culture

Important: The final concentration of DMSO in the cell culture medium should be kept to a
minimum, typically below 0.1%, to avoid solvent-induced cytotoxicity. A vehicle control (medium
with the same final concentration of DMSO) should always be included in experiments.

Procedure:
e Thawing:

o Remove one aliquot of the 10 mM Withaphysalin C stock solution from the freezer and
allow it to thaw at room temperature.

e Dilution:

o Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the
desired final working concentration.

o Example for a 10 uM working solution:

» To prepare 1 mL of a 10 uM working solution, add 1 pL of the 10 mM stock solution to
999 L of pre-warmed cell culture medium.

= Mix gently by pipetting up and down.
e Application to Cells:
o Add the freshly prepared working solution to your cell cultures.

Diagrams
Experimental Workflow
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Caption: Workflow for preparing Withaphysalin C stock and working solutions.
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NF-kB Signaling Pathway Inhibition by Withaphysalins

Withaphysalins have been shown to exert their anti-inflammatory effects by inhibiting the NF-kB
signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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